N-(2,5-difluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C20H15F2N5O3/c1-12-4-2-3-5-16(12)30-19-18-25-27(20(29)26(18)9-8-23-19)11-17(28)24-15-10-13(21)6-7-14(15)22/h2-10H,11H2,1H3,(H,24,28)
• InChI Key: OPIOVOXPKHVGHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C20H15F2N5O3
• Molecular Weight: 411.4 g/mol
• CAS No.: 1251634-16-8

Description

N-(2,5-difluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide is a useful research compound. Its molecular formula is C20H15F2N5O3 and its molecular weight is 411.369. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has extensively covered the synthesis of various heterocyclic compounds, including those similar to the specified compound, demonstrating a broad interest in their chemical properties and potential applications. For example, studies have detailed the synthesis of novel heterocycles incorporating thiadiazole and pyrazole moieties, showcasing methods for creating compounds with potential biological activities (Fadda et al., 2017). Additionally, the development of coordination complexes based on pyrazole-acetamide derivatives highlights the structural diversity and potential for creating novel materials with specific properties (Chkirate et al., 2019).

Potential Biological Activities

Compounds structurally related to "N-(2,5-difluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide" have been evaluated for their biological activities. For instance, antimicrobial and antifungal activities of new pyrazoline and pyrazole derivatives have been investigated, indicating the potential use of these compounds in developing new therapeutic agents (Hassan, 2013). Moreover, the synthesis of pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives has provided insights into developing selective ligands for biomedical applications (Kumar et al., 2011).

Advanced Applications

Further research has explored the advanced applications of compounds with similar structures, including their use in materials science and as intermediates in the synthesis of pharmaceuticals. For instance, the production of chiral intermediates for anti-diabetic drugs via microbial bioreduction illustrates the application of these compounds in synthesizing medically relevant products (Wei et al., 2016). Additionally, the exploration of anticancer and antimicrobial activities of antipyrine-based heterocycles underscores the potential of these compounds in developing novel therapeutic agents (Riyadh et al., 2013).